Cas no 2137760-31-5 (2-Tert-butyl-5-methoxyquinolin-3-ol)

• Product Name: 2-Tert-butyl-5-methoxyquinolin-3-ol
• CAS No: 2137760-31-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6468155
• PubChem ID: 165487725
• Update Time: 2025-08-02

2-Tert-butyl-5-methoxyquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137760-31-5
• EN300-801373
• 2-tert-butyl-5-methoxyquinolin-3-ol
• 2-Tert-butyl-5-methoxyquinolin-3-ol

• Inchi： 1S/C14H17NO2/c1-14(2,3)13-11(16)8-9-10(15-13)6-5-7-12(9)17-4/h5-8,16H,1-4H3
• InChI Key： WQMWFBYZJAAYLJ-UHFFFAOYSA-N
• SMILES： OC1=CC2C(=CC=CC=2N=C1C(C)(C)C)OC

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-Tert-butyl-5-methoxyquinolin-3-ol

2-Tert-butyl-5-methoxyquinolin-3-ol (CAS No. 2137760-31-5): Properties, Applications, and Market Insights

2-Tert-butyl-5-methoxyquinolin-3-ol (CAS No. 2137760-31-5) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique tert-butyl and methoxy functional groups, exhibits remarkable stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "2-Tert-butyl-5-methoxyquinolin-3-ol synthesis", "CAS 2137760-31-5 applications", and "quinoline derivatives in drug development", highlighting its growing relevance.

The molecular structure of 2-Tert-butyl-5-methoxyquinolin-3-ol features a quinoline core substituted at the 2-position with a tert-butyl group and at the 5-position with a methoxy moiety. This configuration enhances its lipophilicity and electron-donating properties, which are critical for its performance in various applications. Recent studies have explored its potential as a fluorescence probe and metal chelator, addressing current trends in bioimaging and environmental sensing technologies.

In the pharmaceutical sector, 2-Tert-butyl-5-methoxyquinolin-3-ol serves as a key building block for designing novel antimicrobial and anti-inflammatory agents. Its structural similarity to bioactive quinoline scaffolds has spurred interest in its use for targeted drug delivery systems. Queries such as "quinoline-based therapeutics" and "CAS 2137760-31-5 in medicinal chemistry" reflect the compound's alignment with cutting-edge therapeutic research.

From an industrial perspective, the demand for high-purity 2-Tert-butyl-5-methoxyquinolin-3-ol has risen due to its role in advanced material coatings and photostabilizers. Its ability to absorb UV radiation and resist degradation makes it ideal for polymer additives, a topic frequently searched as "quinoline UV absorbers" or "CAS 2137760-31-5 in materials science". Manufacturers emphasize its compatibility with sustainable production methods, aligning with global green chemistry initiatives.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structure of 2-Tert-butyl-5-methoxyquinolin-3-ol. Quality control protocols ensure compliance with ISO standards, addressing common concerns such as "CAS 2137760-31-5 purity analysis" and "quinoline derivative specifications". The compound's solubility in organic solvents (e.g., DMSO, ethanol) further facilitates its integration into diverse formulations.

Market analyses indicate a steady growth trajectory for 2-Tert-butyl-5-methoxyquinolin-3-ol, driven by R&D investments in specialty chemicals and pharmaceutical intermediates. Regional suppliers in North America, Europe, and Asia-Pacific are expanding production capacities to meet the demand for custom synthesis services, often linked to searches like "buy CAS 2137760-31-5" or "quinoline suppliers". Regulatory approvals, including REACH compliance, enhance its commercial viability.

Future prospects for 2-Tert-butyl-5-methoxyquinolin-3-ol include explorations in catalysis and nanotechnology, where its electron-rich framework could enable breakthroughs in energy storage devices. Collaborative studies between academia and industry continue to uncover new functionalities, reinforcing its status as a versatile chemical entity. For researchers, resources such as "quinoline derivative patents" and "CAS 2137760-31-5 safety data" remain pivotal reference points.

In summary, 2-Tert-butyl-5-methoxyquinolin-3-ol (CAS No. 2137760-31-5) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in addressing contemporary scientific challenges. As interest in tailored quinoline derivatives grows, this compound is poised to remain a focal point of interdisciplinary research and industrial development.